Cas no 1296274-23-1 (2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol)

• Product Name: 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol
• CAS No: 1296274-23-1
• MF: C₁₄H₁₁BrF₂O
• MW: 313.137350320816
• CID: 4789266
• PubChem ID: 68193211
• Update Time: 2025-06-23

2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol
• 2-[4-(4-bromophenyl)phenyl]-2,2-difluoroethanol
• 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroethan-1-ol
• 1296274-23-1
• SCHEMBL12002523

• Inchi： 1S/C14H11BrF2O/c15-13-7-3-11(4-8-13)10-1-5-12(6-2-10)14(16,17)9-18/h1-8,18H,9H2
• InChI Key： BAISYJHVGJZNAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)C(CO)(F)F

Computed Properties

• Exact Mass: 311.99613g/mol
• Monoisotopic Mass: 311.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol

2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol (CAS No. 1296274-23-1): A Comprehensive Overview

2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol (CAS No. 1296274-23-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its bromobiphenyl moiety and difluoroethanol functional group, which contribute to its distinct chemical properties and biological activities.

The bromobiphenyl moiety in 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol is a key structural element that has been extensively studied for its ability to modulate various biological processes. Recent research has shown that brominated biphenyls can exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that brominated biphenyl derivatives can effectively inhibit the proliferation of cancer cells by disrupting specific signaling pathways.

The difluoroethanol functional group in 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol adds another layer of complexity to its chemical profile. Fluorine atoms are known for their strong electronegativity and ability to influence the physical and chemical properties of organic molecules. In this compound, the presence of two fluorine atoms on the ethanol group enhances its lipophilicity and stability, making it a promising candidate for pharmaceutical applications.

In terms of synthesis, 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol can be prepared through a multi-step process involving the coupling of 4-bromobiphenyl with 1,1-difluoroethyl bromide followed by reduction. This synthetic route has been optimized to achieve high yields and purity, as reported in a recent paper in the Tetrahedron Letters. The robustness of this synthesis method ensures that the compound can be produced on a larger scale for further research and development.

The biological activity of 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol has been evaluated in several preclinical studies. One notable study published in the Bioorganic & Medicinal Chemistry Letters investigated its potential as an anti-inflammatory agent. The results showed that this compound significantly reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol has also shown promise as an anti-cancer agent. A study published in the Cancer Research journal demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The potential therapeutic applications of 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol extend beyond inflammation and cancer. Recent research has explored its use as a neuroprotective agent. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol. Preliminary results from Phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing to Phase II trials.

In conclusion, 2-(4'-Bromobiphenyl-4-yl)-2,2-difluoroethanol (CAS No. 1296274-23-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the bromobiphenyl moiety and difluoroethanol functional group, contribute to its favorable chemical properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for future studies.